1-(2,3-dihydroxypropyl)-N-[3-(2-furyl)phenyl]-4-piperidinecarboxamide

• IUPAC Name: 1-(2,3-dihydroxypropyl)-N-[3-(furan-2-yl)phenyl]piperidine-4-carboxamide
• InChI: InChI=1S/C19H24N2O4/c22-13-17(23)12-21-8-6-14(7-9-21)19(24)20-16-4-1-3-15(11-16)18-5-2-10-25-18/h1-5,10-11,14,17,22-23H,6-9,12-13H2,(H,20,24)
• InChI Key: UMESZRPWOHJHFB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=CC=CC(=C2)C3=CC=CO3)CC(CO)O
• Molecular Formula: C19H24N2O4
• Molecular Weight: 344.4 g/mol

Description

1-(2,3-dihydroxypropyl)-N-[3-(2-furyl)phenyl]-4-piperidinecarboxamide, also known as L-163,191, is a synthetic compound that has been extensively studied for its potential therapeutic applications.

Mechanism of Action

1-(2,3-dihydroxypropyl)-N-[3-(2-furyl)phenyl]-4-piperidinecarboxamide acts by binding to the NPY Y1 receptor and blocking the binding of NPY, which is a potent orexigenic peptide that stimulates food intake and decreases energy expenditure. By blocking the NPY Y1 receptor, 1-(2,3-dihydroxypropyl)-N-[3-(2-furyl)phenyl]-4-piperidinecarboxamide reduces food intake and increases energy expenditure, leading to a reduction in body weight and improvement in glucose tolerance.
Biochemical and Physiological Effects:
Studies have shown that 1-(2,3-dihydroxypropyl)-N-[3-(2-furyl)phenyl]-4-piperidinecarboxamide reduces food intake, body weight, and fat mass in animal models of obesity and diabetes. It also improves glucose tolerance and insulin sensitivity, suggesting that it may have therapeutic potential for the treatment of type 2 diabetes.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-(2,3-dihydroxypropyl)-N-[3-(2-furyl)phenyl]-4-piperidinecarboxamide is its high selectivity for the NPY Y1 receptor, which reduces the risk of off-target effects. However, one of the limitations is its relatively short half-life, which may require frequent dosing in animal studies.

Future Directions

For research include the development of more potent and long-acting analogs and the investigation of its potential therapeutic applications in other metabolic disorders.

Synthesis Methods

1-(2,3-dihydroxypropyl)-N-[3-(2-furyl)phenyl]-4-piperidinecarboxamide is synthesized through a multi-step process that involves the reaction of 2-furylboronic acid with 1-(2,3-dihydroxypropyl)piperidin-4-one, followed by the reaction of the resulting intermediate with 3-bromoaniline. The final step involves the coupling of the resulting intermediate with N-tert-butoxycarbonyl-L-phenylalanine.

Scientific Research Applications

1-(2,3-dihydroxypropyl)-N-[3-(2-furyl)phenyl]-4-piperidinecarboxamide has been extensively studied for its potential therapeutic applications, particularly in the treatment of obesity and diabetes. It has been shown to be a potent and selective antagonist of the neuropeptide Y (NPY) Y1 receptor, which is involved in the regulation of food intake and energy balance.